Cas no 1361116-75-7 (1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride)

1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride structure
1361116-75-7 structure
Product Name:1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride
CAS No:1361116-75-7
MF:C13H21Cl2N3O
MW:306.231341123581
MDL:MFCD21605960
CID:4697105
Update Time:2025-10-22

1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic aciddimethylamide dihydrochloride
    • N,N-dimethyl-6-(piperidin-3-yl)pyridine-3-carboxamide dihydrochloride
    • N,N-Dimethyl-6-piperidin-3-ylpyridine-3-carboxamide;dihydrochloride
    • 1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride
    • MDL: MFCD21605960
    • Inchi: 1S/C13H19N3O.2ClH/c1-16(2)13(17)11-5-6-12(15-9-11)10-4-3-7-14-8-10;;/h5-6,9-10,14H,3-4,7-8H2,1-2H3;2*1H
    • InChI Key: OEMJWHYWTGWJHA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(C1=CN=C(C=C1)C1CNCCC1)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Topological Polar Surface Area: 45.2

1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H059385-50mg
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride
1361116-75-7
50mg
$ 310.00 2022-06-04
TRC
H059385-100mg
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride
1361116-75-7
100mg
$ 515.00 2022-06-04
TRC
H059385-250mg
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride
1361116-75-7
250mg
$ 1030.00 2022-06-04
Matrix Scientific
067698-250mg
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic aciddimethylamide dihydrochloride
1361116-75-7
250mg
$425.00 2023-09-08
Matrix Scientific
067698-500mg
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic aciddimethylamide dihydrochloride
1361116-75-7
500mg
$650.00 2023-09-08
Matrix Scientific
067698-1g
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic aciddimethylamide dihydrochloride
1361116-75-7
1g
$1000.00 2023-09-08

Additional information on 1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride

Introduction to 1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride (CAS No. 1361116-75-7)

1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1361116-75-7, belongs to a class of molecules known for their structural complexity and potential biological activity. The intricate arrangement of its bipyridine core and the presence of functional groups such as carboxylic acid dimethylamide and dihydrochloride salt contribute to its unique chemical properties and make it a subject of intense research interest.

The bipyridine moiety is a key structural feature that imparts specific electronic and steric properties to the molecule. Bipyridines are well-known for their ability to form stable complexes with transition metals, a property that has been exploited in various catalytic systems and in the development of metal-organic frameworks (MOFs). In the context of 1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride, this bipyridine core likely plays a crucial role in modulating the compound's interactions with biological targets.

The presence of the carboxylic acid dimethylamide group suggests that this compound may exhibit both hydrophilic and hydrophobic characteristics, depending on the environment. This dual nature can be advantageous in drug design, as it allows for improved solubility and bioavailability. Additionally, the dihydrochloride salt form indicates that the compound is stable under physiological conditions and may enhance its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Studies using molecular modeling techniques have shown that 1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride may interact with specific protein targets through both hydrophobic and electrostatic interactions. These interactions could potentially lead to the development of novel therapeutic agents targeting various diseases.

In the realm of medicinal chemistry, the synthesis of derivatives of this compound has been explored as a means to enhance its biological activity. Researchers have synthesized analogs with modified functional groups to improve binding affinity and selectivity. For instance, modifications to the bipyridine core have been shown to alter the compound's ability to bind to metal ions, which could have implications in treating metal ion-related disorders.

The pharmaceutical industry has shown particular interest in compounds with bipyridine motifs due to their potential applications in treating neurological disorders, cancer, and infectious diseases. The unique structural features of 1',2',3',4',5',6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride make it a promising candidate for further investigation in these areas. Preclinical studies have begun to explore its potential as an inhibitor of enzymes involved in tumor growth and as a modulator of neurotransmitter receptors.

One of the most exciting aspects of this compound is its potential in developing next-generation anticancer agents. The bipyridine core can be functionalized to create molecules that selectively target cancer cells while minimizing toxicity to healthy cells. Additionally, the carboxylic acid dimethylamide group can be used to design prodrugs that release active compounds inside cancer cells, further enhancing therapeutic efficacy.

The synthesis of 1',2',3',4',5','6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the bipyridine core efficiently. These methods not only improve yield but also allow for greater flexibility in modifying the structure of the molecule.

The dihydrochloride salt form was chosen for this compound due to its stability and solubility characteristics. This salt form enhances the compound's bioavailability and makes it suitable for formulation into various pharmaceutical dosage forms. The stability under different pH conditions also makes it an attractive candidate for oral administration.

As research continues, new applications for 1',2','3','4','5','6'-Hexahydro-2,3'bipyridinyl-5-carboxylic Acid Dimethylamide Dihydrochloride are likely to emerge. The combination of computational modeling, synthetic chemistry, and biological testing provides a robust framework for discovering novel therapeutic agents. The compound's unique structural features make it a versatile tool for researchers exploring new frontiers in drug discovery.

In conclusion,1'','2'','3'','4'','5'','6'-Hexahydro-2,'bipyrindinyl-'5-carboxylic Acid Dimethylamide Dihydrochloride (CAS No. 1361116-75) is a promising compound with significant potential in pharmaceutical applications. Its complex structure and functional groups make it an attractive candidate for further research into treating various diseases. As advancements in synthetic chemistry and computational biology continue,this compound is poised to play a vital role in developing next-generation therapeutics.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司